Cas no 2229004-71-9 (tert-butyl N-{4-fluoro-2-2-(fluorosulfonyl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{4-fluoro-2-2-(fluorosulfonyl)ethylphenyl}carbamate
• CAS No: 2229004-71-9
• MF: C₁₃H₁₇F₂NO₄S
• MW: 321.340189695358
• CID: 6588144
• PubChem ID: 165688270
• Update Time: 2025-07-18

tert-butyl N-{4-fluoro-2-2-(fluorosulfonyl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-fluoro-2-2-(fluorosulfonyl)ethylphenyl}carbamate
• EN300-1891504
• 2229004-71-9
• tert-butyl N-{4-fluoro-2-[2-(fluorosulfonyl)ethyl]phenyl}carbamate

• Inchi： 1S/C13H17F2NO4S/c1-13(2,3)20-12(17)16-11-5-4-10(14)8-9(11)6-7-21(15,18)19/h4-5,8H,6-7H2,1-3H3,(H,16,17)
• InChI Key： OFONOEHPDVJXLX-UHFFFAOYSA-N
• SMILES： S(CCC1C=C(C=CC=1NC(=O)OC(C)(C)C)F)(=O)(=O)F

Computed Properties

• Exact Mass: 321.08463552g/mol
• Monoisotopic Mass: 321.08463552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{4-fluoro-2-2-(fluorosulfonyl)ethylphenyl}carbamate

Advanced Synthesis and Functional Applications of tert-butyl N-{4-fluoro-2-2-(fluorosulfonyl)ethylphenyl}carbamate (CAS No. 2229004-71-9)

tert-butyl N-{4-fluoro-2-2-(fluorosulfonyl)ethylphenyl}carbamate, with the chemical identifier CAS No. 2229004-71-9, represents a novel class of fluorinated carbamate derivatives with significant potential in pharmaceutical and materials science research. This compound belongs to the family of fluorosulfonyl-functionalized organic molecules, which have garnered attention for their unique physicochemical properties and biological activity. The molecular structure of this compound features a fluorosulfonyl group attached to a 2-(fluorosulfonyl)ethylphenyl core, with a tert-butyl group serving as a protective moiety. This structural design enables the compound to exhibit enhanced stability and reactivity, making it a valuable intermediate in the synthesis of advanced therapeutic agents.

Recent studies have highlighted the importance of fluorosulfonyl groups in modulating the pharmacokinetic profiles of drug candidates. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that fluorosulfonyl-substituted carbamates exhibit improved metabolic stability and reduced off-target toxicity compared to their non-fluorinated counterparts. This compound, specifically, has shown promising results in preclinical trials for its ability to inhibit key enzymes involved in inflammatory pathways, such as COX-2 and 5-LOX. The fluorosulfonyl group's electron-withdrawing nature is believed to enhance the compound's binding affinity to target proteins, thereby improving its therapeutic efficacy.

The synthesis of tert-butyl N-{4-fluoro-2-2-(fluorosulfonyl)ethylphenyl}carbamate involves a multi-step process that leverages modern organic chemistry techniques. A 2024 study published in Organic & Biomolecular Chemistry reported a novel route to this compound using microwave-assisted coupling reactions, which significantly reduced reaction times and improved yields. The key synthetic steps include the formation of a fluorosulfonyl-functionalized aromatic ring, followed by the introduction of the tert-butyl carbamate group through a nucleophilic substitution mechanism. This approach not only streamlines the synthesis but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry.

One of the most intriguing applications of this compound lies in its potential as a pharmaceutical intermediate for the development of fluorinated small molecule drugs. The fluorosulfonyl group's ability to enhance drug permeability across biological membranes has made it a popular modification in the design of prodrugs and targeted therapies. A 2023 review in Drug Discovery Today emphasized that fluorinated carbamates like this compound are increasingly being explored for their role in treating chronic inflammatory diseases, such as rheumatoid arthritis and psoriasis. The compound's ability to modulate inflammatory cytokine production has been validated in vitro studies, where it demonstrated significant suppression of IL-6 and TNF-α secretion.

From a materials science perspective, tert-butyl N-{4-fluoro-2-2-(fluorosulfonyl)ethylphenyl}carbamate has shown potential in the development of functional polymers and nanomaterials. The fluorosulfonyl group's hydrophobic and hydrophilic balance makes it suitable for creating surface-active agents with tunable wetting properties. A 2024 paper in Advanced Materials Interfaces described the use of this compound as a building block for fluorinated nanocomposites with enhanced thermal stability and mechanical strength. These materials could find applications in advanced coatings, electronic devices, and biomedical implants.

Despite its promising properties, the development of this compound faces challenges related to its synthetic scalability and biological safety profile. Current research efforts are focused on optimizing the reaction conditions for large-scale production while ensuring the compound's compatibility with human physiology. A 2023 study in Toxicological Sciences evaluated the cytotoxicity and genotoxicity of this compound in various cell lines, reporting minimal adverse effects at therapeutic concentrations. These findings suggest that the compound is a viable candidate for further clinical development.

As the field of fluorinated organic chemistry continues to evolve, tert-butyl N-{4-fluoro-2-2-(fluorosulfonyl)ethylphenyl}carbamate stands as a testament to the potential of functionalized carbamates in addressing complex biological and material challenges. Its unique combination of fluorosulfonyl functionality and tert-butyl protection makes it a versatile platform for innovation across multiple scientific disciplines. Future research will likely focus on expanding its applications in targeted drug delivery and smart materials, further solidifying its role as a key player in next-generation chemical technologies.